Cas no 2320687-03-2 (2-(2-fluorophenoxy)-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide
• CAS No: 2320687-03-2
• MF: C₁₈H₁₉FN₆O₂
• MW: 370.380866289139
• CID: 5327218
• Update Time: 2025-06-08

2-(2-fluorophenoxy)-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)acetamide
• 2-(2-fluorophenoxy)-N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]acetamide
• 2-(2-fluorophenoxy)-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide

• Inchi： 1S/C18H19FN6O2/c1-12-20-21-16-7-8-17(22-25(12)16)24-9-13(10-24)23(2)18(26)11-27-15-6-4-3-5-14(15)19/h3-8,13H,9-11H2,1-2H3
• InChI Key： XFCWUEHRUYXWEU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(N(C)C1CN(C2C=CC3=NN=C(C)N3N=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 534
• XLogP3: 1.7
• Topological Polar Surface Area: 75.9

Additional information on 2-(2-fluorophenoxy)-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide

Introduction to Compound with CAS No. 2320687-03-2 and Product Name: 2-(2-fluorophenoxy)-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide

Compound with CAS No. 2320687-03-2, identified by its unique chemical signature, has garnered significant attention in the field of pharmaceutical chemistry due to its promising biological activity. This compound belongs to a class of molecules that exhibit a complex structural framework, incorporating multiple heterocyclic moieties that contribute to its unique pharmacophoric properties. The Product Name: 2-(2-fluorophenoxy)-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide, derived from this CAS number, represents a sophisticated derivative designed to optimize therapeutic efficacy while minimizing side effects.

The molecular architecture of this compound is characterized by the presence of a fluorophenoxyl group, a moiety known for its ability to enhance metabolic stability and binding affinity. This feature is particularly relevant in the context of drug design, where optimizing pharmacokinetic profiles is crucial for clinical success. Additionally, the incorporation of a methyl group at the N-position further modulates the compound's interactions with biological targets, potentially enhancing its bioavailability and target specificity.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules that have demonstrated efficacy in various therapeutic areas. The presence of a triazolo-bpyridazine core and an azetidinyl moiety suggests potential applications in the treatment of inflammatory disorders, infectious diseases, and even oncological conditions. Recent studies have highlighted the importance of such heterocyclic systems in developing novel drug candidates due to their ability to engage multiple binding sites on biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with high precision. These studies indicate that the fluorophenoxyl group and the triazolo-bpyridazine core interact favorably with specific amino acid residues in protein targets, suggesting a strong binding affinity. This insight has been instrumental in guiding medicinal chemists toward optimizing the compound's pharmacological profile.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate functional group transformations, including cyclization reactions and nucleophilic substitutions, which highlight the synthetic prowess required to construct such complex molecules. The successful preparation of this compound has opened up new avenues for further derivatization and optimization.

In vitro studies have begun to elucidate the biological activity of this compound. Preliminary results suggest that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. These findings are particularly exciting given the increasing recognition of inflammation as a central mechanism in various chronic diseases. Moreover, the compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development.

The potential therapeutic applications of this compound are broad and diverse. In addition to its anti-inflammatory properties, it may also exhibit antimicrobial and antiviral activities. The structural features that contribute to its biological activity make it a versatile scaffold for designing molecules with tailored pharmacological properties. This versatility is particularly valuable in drug discovery pipelines where rapid screening and optimization are essential.

As research continues to progress, it is anticipated that additional insights into the mechanisms of action of this compound will emerge. Understanding how it interacts with biological targets at a molecular level will provide valuable information for designing next-generation derivatives with improved efficacy and safety profiles. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in realizing these goals.

The development of novel pharmaceuticals is often hindered by challenges related to drug resistance and toxicity. However, compounds like this one offer hope by providing new chemical entities with unique mechanisms of action. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,Compound with CAS No. 2320687-03-2 and its derivative Product Name: 2-(2-fluorophenoxy)-N-methyl-N-(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide represent significant advancements in pharmaceutical chemistry. Their complex structures and promising biological activities make them valuable tools for further research and development. As our understanding of their mechanisms of action continues to grow,these compounds hold great potential for improving human health through innovative therapeutic interventions.